1-Acetoxy-1,3-butadiene
1-Acetoxy-1,3-butadiene
1-Acetoxy-1,3-butadiene (1-ABD) can be generated by potassium or sodium acetate catalyzed reaction between crotonaldehyde and acetic anhydride. The product is a mixture of cis and trans forms, that has been confirmed by its physical properties and IR spectra. It is reported to be formed as a major product during the acetoxylation of 1,3-butadiene (BD) in gas-phase in the presence of Pd-KOAc (palladium-potassium acetate) catalyst. 1-ABD participates as 2Π or 4Π diene in cycloaddition reactions. Enantioselective Diels Alder reaction of 2-methoxy-5-methyl-1,4-benzoquinone with 1-ABD in the presence of molecular sieves (mesh size:4Å) has been reported.
Brand Name:
Vulcanchem
CAS No.:
1515-76-0
VCID:
VC20953648
InChI:
InChI=1S/C6H8O2/c1-3-4-5-8-6(2)7/h3-5H,1H2,2H3/b5-4-
SMILES:
CC(=O)OC=CC=C
Molecular Formula:
C6H8O2
Molecular Weight:
112.13 g/mol
1-Acetoxy-1,3-butadiene
CAS No.: 1515-76-0
Cat. No.: VC20953648
Molecular Formula: C6H8O2
Molecular Weight: 112.13 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 1-Acetoxy-1,3-butadiene (1-ABD) can be generated by potassium or sodium acetate catalyzed reaction between crotonaldehyde and acetic anhydride. The product is a mixture of cis and trans forms, that has been confirmed by its physical properties and IR spectra. It is reported to be formed as a major product during the acetoxylation of 1,3-butadiene (BD) in gas-phase in the presence of Pd-KOAc (palladium-potassium acetate) catalyst. 1-ABD participates as 2Π or 4Π diene in cycloaddition reactions. Enantioselective Diels Alder reaction of 2-methoxy-5-methyl-1,4-benzoquinone with 1-ABD in the presence of molecular sieves (mesh size:4Å) has been reported. |
|---|---|
| CAS No. | 1515-76-0 |
| Molecular Formula | C6H8O2 |
| Molecular Weight | 112.13 g/mol |
| IUPAC Name | [(1Z)-buta-1,3-dienyl] acetate |
| Standard InChI | InChI=1S/C6H8O2/c1-3-4-5-8-6(2)7/h3-5H,1H2,2H3/b5-4- |
| Standard InChI Key | NMQQBXHZBNUXGJ-PLNGDYQASA-N |
| Isomeric SMILES | CC(=O)O/C=C\C=C |
| SMILES | CC(=O)OC=CC=C |
| Canonical SMILES | CC(=O)OC=CC=C |
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